Cas no 197565-90-5 (Calystegine A7)

• Product Name: Calystegine A7
• CAS No: 197565-90-5
• MF: C₇H₁₃NO₃
• MW: 159.183022260666
• CID: 2087191
• PubChem ID: 25107528
• Update Time: 2025-04-21

Calystegine A7 Chemical and Physical Properties

Names and Identifiers

• Calystegine A7
• 197565-90-5
• DTXSID801223312
• (1R,2S,4S,5R)-8-azabicyclo[3.2.1]octane-1,2,4-triol
• 8-Azabicyclo(3.2.1)octane-1,2,4-triol, (1R,2S,4S,5R)-
• (-)-Calystegine A7
• CHEBI:173215
• AKOS040735431

• Inchi： 1S/C7H13NO3/c9-5-3-6(10)7(11)2-1-4(5)8-7/h4-6,8-11H,1-3H2
• InChI Key： FSMRMYVITPBGGD-UHFFFAOYSA-N
• SMILES： OC1C2NC(CC2)(O)C(O)C1

Computed Properties

• Exact Mass: 159.08954328Da
• Monoisotopic Mass: 159.08954328Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.083
• Topological Polar Surface Area: 72.7Ų

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids Tropane alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Tropane alkaloids